Krypton86

Specification

• CAS No.: 14191-82-3
• Molecular Formula: Kr
• Molecular Weight: 85.91061062 g/mol
• IUPAC Name: krypton-86
• Standard InChI: InChI=1S/Kr/i1+2
• Standard InChI Key: DNNSSWSSYDEUBZ-NJFSPNSNSA-N
• Isomeric SMILES: [86Kr]
• Canonical SMILES: [Kr]

Introduction

Basic Identification and Structure

Krypton-86 is identified by its specific atomic composition and several standardized chemical identifiers. It has an atomic number (Z) of 36 (representing 36 protons) and a mass number (A) of 86, indicating a total of 86 nucleons. The difference between these values reveals that Krypton-86 contains 50 neutrons in its nucleus. As an isotope, it shares the same electronic structure and chemical behavior as other krypton isotopes, but differs in its nuclear composition and physical properties.

The isotope is registered with specific identifiers in chemical databases including CAS number 14191-82-3 and European Community (EC) Number 106-375-8. In chemical notation systems, it is represented by the molecular formula Kr with isotopic specification, and can be written as 86Kr, Kr-86, or Krypton-86. Its IUPAC name is simply "krypton-86" as standardized in chemical nomenclature systems.

Molecular and Atomic Properties

Krypton-86 possesses precise atomic parameters that define its behavior in physical and chemical systems. The isotope has an atomic mass of 85.91061073 Da (atomic mass units), which corresponds to its molecular weight of 85.91061062 g/mol. This specific mass distinguishes it from other krypton isotopes and affects its behavior in mass-dependent applications.

In terms of nuclear properties, Krypton-86 has a spin value of 0 and a quadrupole moment of 0, reflecting its symmetric nuclear structure. It is a stable isotope with no radioactive decay, making it suitable for applications where long-term stability is required. The g-factor (g value) is also 0, indicating specific magnetic behavior under external fields.

Physical and Chemical Properties

Physical Characteristics

Krypton-86, like all krypton isotopes, exists as a colorless gas under standard conditions. It belongs to the noble gas group (Group 18) in the periodic table and is located in Period 4 with an electron configuration in the p-block. This electronic structure contributes to its characteristic chemical inertness.

The isotope demonstrates specific phase transition points, with a melting point of 115.78 K (-157.37°C) and a boiling point of 119.93 K (-153.22°C). These low transition temperatures are characteristic of noble gases and indicate relatively weak intermolecular forces. When in solid form, Krypton-86 adopts a face-centered cubic (FCC) crystal structure with a lattice constant of 5.72 Å.

The thermal properties of Krypton-86 include a specific heat of 0.247 J/(g·K) and a thermal conductivity of 0.00943 W/(m·K), values that influence its behavior in thermal applications. Its van der Waals radius is 202 pm, which affects its behavior in confined spaces and interactions with other molecules.

Chemical Behavior

Despite being classified as a noble gas, Krypton-86 does possess limited chemical reactivity under specific conditions. It has an electronegativity value of 3 on the Pauling scale and an electron affinity of -1 kJ/mole. The dipole polarizability of 16.78 indicates its potential for induced dipole interactions.

Natural Occurrence and Abundance

Atmospheric Presence

Krypton-86 occurs naturally as one of six naturally occurring isotopes of krypton, five of which (including Kr-86) are stable. It constitutes approximately 17.28% of all naturally occurring krypton, making it the second most abundant krypton isotope after Krypton-84. Elemental krypton itself is present in Earth's atmosphere at a concentration of approximately 0.0001% by volume, making it a trace atmospheric component.

The relative isotopic abundance of Krypton-86 is consistent globally, as atmospheric mixing ensures uniform distribution. This consistent isotopic ratio makes atmospheric krypton a reliable source for obtaining the isotope for commercial and scientific applications.

Cosmic Significance

While the search results don't specifically address the cosmic origins of Krypton-86, noble gas isotopes like Kr-86 are generally produced through stellar nucleosynthesis processes. Understanding the cosmic abundance and formation pathways of Krypton-86 contributes to our knowledge of stellar evolution and nucleosynthesis.

Production and Extraction Methods

Industrial Extraction

The primary method for obtaining Krypton-86 is through the fractional distillation of liquid air. This process takes advantage of the different boiling points of atmospheric gases to separate krypton from other components. Once elemental krypton is isolated, its isotopes, including Krypton-86, can be separated using specialized techniques such as gas centrifugation or thermal diffusion.

Due to the low concentration of krypton in the atmosphere, large volumes of air must be processed to obtain commercially significant quantities. The process is energy-intensive but economically viable for specialized applications where the unique properties of krypton isotopes justify the extraction costs.

Isotopic Enrichment

For applications requiring isotopically pure Krypton-86, additional enrichment processes must be employed after the initial extraction of elemental krypton. These methods typically exploit the slight mass differences between isotopes to achieve separation. Commercial suppliers like BuyIsotope.com offer Krypton-86 in gas form for research and industrial applications.

Applications and Uses

Lighting Technologies

One of the most significant applications of Krypton-86, along with other krypton isotopes, is in lighting technologies. It serves as an inert filler gas in incandescent light bulbs, where its low thermal conductivity helps reduce heat loss and improve efficiency. When mixed with argon, krypton is also used in fluorescent lamps to control the electrical properties of the illumination system.

Perhaps the most specialized application is in stroboscopic lamps used to outline airport runways, where the specific properties of krypton contribute to reliable performance under varying environmental conditions. The stable nature of Krypton-86 makes it particularly suitable for applications requiring long-term consistency.

Scientific and Research Applications

While the search results don't detail specific research applications for Krypton-86, noble gas isotopes are generally valuable in various scientific fields. These may include:

• Tracer studies in environmental and geological research

• Calibration standards for mass spectrometry

• Reference materials for isotopic analysis

• Studies of nuclear structure and properties

The stable isotopic nature of Krypton-86 makes it particularly valuable for applications requiring a non-radioactive isotopic standard with well-defined properties.

Comparative Isotopic Analysis

Krypton Isotopes

Krypton has 33 known isotopes in total, of which only six occur naturally, and five (including Kr-86) are stable. The stable isotopes range from Kr-78 to Kr-86, with Kr-84 being the most abundant. Kr-85, the most stable radioactive isotope, has a half-life of 10.76 years and is produced in fission reactors.

The table below presents a comparison of the naturally occurring krypton isotopes:

Isotope	Natural Abundance (%)	Stability	Notable Characteristics
Kr-86	17.28	Stable	Second most abundant krypton isotope
Kr-84	~57	Stable	Most abundant krypton isotope
Kr-83	~11.5	Stable	Used in some specialized applications
Kr-82	~11.6	Stable	Valuable for certain scientific studies
Kr-80	~2.3	Stable	Least abundant stable isotope
Kr-78	~0.35	Stable	Trace isotope
Kr-85	Trace	Radioactive	Half-life of 10.76 years, produced in fission reactors

Position Among Noble Gas Isotopes

Krypton occupies an intermediate position among noble gases in terms of atomic weight and physical properties, being heavier than helium, neon, and argon but lighter than xenon and radon. This intermediate position gives krypton and its isotopes, including Kr-86, unique applications where the properties of lighter noble gases would be inadequate and those of heavier noble gases would be excessive or cost-prohibitive.

The primary applications of Krypton-86 and other krypton isotopes center around lighting technologies, where its physical properties provide specific advantages. Additionally, its stable isotopic nature makes it valuable for various scientific applications requiring reference materials or tracers with predictable behavior.

While considered chemically inert under most conditions, Krypton-86 does possess limited reactivity under extreme conditions, particularly with highly electronegative elements like fluorine. This combination of stability and potential for specialized chemistry further enhances its scientific interest.